Cas no 1823328-35-3 (1-(4-Fluorophenyl)-3-azabicyclo[3.1.1]heptane hydrochloride)

• Product Name: 1-(4-Fluorophenyl)-3-azabicyclo[3.1.1]heptane hydrochloride
• CAS No: 1823328-35-3
• MF: C₁₂H₁₅ClFN
• MW: 227.705605745316
• CID: 4937251
• Update Time: 2025-06-29

1-(4-Fluorophenyl)-3-azabicyclo[3.1.1]heptane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorophenyl)-3-azabicyclo[3.1.1]heptane hydrochloride
• 1-(4-FLUOROPHENYL)-3-AZABICYCLO[3.1.1]HEPTANE HCL

• Inchi： 1S/C12H14FN.ClH/c13-11-3-1-10(2-4-11)12-5-9(6-12)7-14-8-12;/h1-4,9,14H,5-8H2;1H
• InChI Key： FPJZRDUOKQUVJL-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)C12CNCC(C1)C2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 214
• Topological Polar Surface Area: 12

Additional information on 1-(4-Fluorophenyl)-3-azabicyclo[3.1.1]heptane hydrochloride

1-(4-Fluorophenyl)-3-azabicyclo[3.1.1]heptane hydrochloride: A Comprehensive Overview

The compound with CAS No. 1823328-35-3, commonly referred to as 1-(4-Fluorophenyl)-3-azabicyclo[3.1.1]heptane hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure, which combines a fluorophenyl group with a 3-azabicyclo[3.1.1]heptane framework, making it a promising candidate for various applications in drug discovery and development.

1-(4-Fluorophenyl)-3-azabicyclo[3.1.1]heptane hydrochloride exhibits a complex molecular architecture that contributes to its diverse chemical properties. The bicyclic system, characterized by a seven-membered ring fused with a nitrogen atom, imparts rigidity and stability to the molecule, which is often desirable in pharmaceutical compounds. The presence of the fluorophenyl group further enhances the compound's electronic properties, making it an interesting subject for studies on molecular interactions and bioavailability.

Recent advancements in computational chemistry have allowed researchers to delve deeper into the structural dynamics of 1-(4-Fluorophenyl)-3-azabicyclo[3.1.1]heptane hydrochloride. Utilizing techniques such as molecular docking and quantum mechanics modeling, scientists have been able to predict its potential binding affinities to various biological targets, including GABAA receptors and other neurotransmitter systems. These studies suggest that the compound may possess anxiolytic properties, making it a potential candidate for treating anxiety disorders.

In addition to its pharmacological implications, 1-(4-Fluorophenyl)-3-azabicyclo[3.1.1]heptane hydrochloride has also been explored for its synthetic versatility. Researchers have developed novel synthetic routes to access this compound, leveraging advanced catalytic methods and stereochemical control to optimize yield and purity. These advancements not only enhance the scalability of production but also pave the way for further modifications to tailor the compound's properties for specific therapeutic applications.

The application of 1-(4-Fluorophenyl)-3-azabicyclo[3.1.1]heptane hydrochloride extends beyond pharmacology into materials science, where its unique structural features make it a candidate for developing advanced materials with tailored mechanical and electronic properties. For instance, studies have shown that the compound can serve as a building block for constructing supramolecular assemblies, which hold promise in nanotechnology and sensor development.

Despite its potential, the handling and storage of 1-(4-Fluorophenyl)-3-azabicyclo[3.1.1]heptane hydrochloride require careful consideration due to its sensitivity to environmental factors such as humidity and temperature fluctuations. Researchers recommend storing the compound in an inert atmosphere under controlled conditions to maintain its stability and prevent degradation.